Cas no 869711-22-8 (N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide)

N'-[2-(Methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide is a synthetic hydrazide derivative exhibiting potential as a versatile intermediate in medicinal chemistry and organic synthesis. Its structure combines a pyridine-thioether moiety with a benzohydrazide scaffold, offering opportunities for further functionalization. The compound's unique design may confer favorable binding properties in biological systems, making it of interest for pharmacological research, particularly in the development of enzyme inhibitors or receptor modulators. Its stability under standard conditions and compatibility with common synthetic protocols enhance its utility in laboratory applications. The presence of both polar and lipophilic groups suggests balanced solubility characteristics, facilitating its use in diverse reaction environments.
N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide structure
869711-22-8 structure
Product Name:N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide
CAS No:869711-22-8
MF:C18H16N4O2S
MW:352.410242080688
CID:5835976
PubChem ID:7996121
Update Time:2025-05-24

N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • EN300-26598323
    • Z71312824
    • N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide
    • 869711-22-8
    • AKOS034534327
    • Inchi: 1S/C18H16N4O2S/c1-25-18-14(8-6-10-19-18)17(24)21-20-16(23)13-7-2-3-9-15(13)22-11-4-5-12-22/h2-12H,1H3,(H,20,23)(H,21,24)
    • InChI Key: ZTHOGHNGSKBXLX-UHFFFAOYSA-N
    • SMILES: S(C)C1C(=CC=CN=1)C(NNC(C1=CC=CC=C1N1C=CC=C1)=O)=O

Computed Properties

  • Exact Mass: 352.09939694g/mol
  • Monoisotopic Mass: 352.09939694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 101Ų

N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26598323-0.05g
N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide
869711-22-8 95.0%
0.05g
$212.0 2025-03-20

N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide Related Literature

Additional information on N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide

Comprehensive Overview of N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide (CAS No. 869711-22-8)

N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide (CAS No. 869711-22-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzohydrazide derivatives, which are known for their diverse biological activities. The presence of both pyridine and pyrrole moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds, particularly those containing sulfur and nitrogen atoms, due to their pharmacological properties. The methylsulfanyl group in this compound enhances its reactivity and potential for forming stable interactions with biological targets. Researchers are particularly intrigued by its possible role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating various conditions.

The synthesis of N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide involves multi-step organic reactions, including amide coupling and hydrazide formation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to characterize the compound and verify its structural integrity.

One of the most frequently asked questions about this compound relates to its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like DMSO and DMF, which is crucial for its handling in laboratory settings. Its stability profile suggests that it should be stored under inert conditions at low temperatures to prevent degradation.

From a therapeutic perspective, the benzohydrazide scaffold present in this compound has been associated with various biological activities, including anti-inflammatory and antioxidant effects. While specific clinical applications of CAS No. 869711-22-8 are still under investigation, preliminary studies suggest it may interact with key cellular pathways involved in oxidative stress response.

The growing demand for novel chemical entities in drug development has put compounds like N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide in the spotlight. Pharmaceutical companies and research institutions are actively exploring its potential as a lead compound or molecular scaffold for designing new therapeutic agents. Its structural complexity offers multiple sites for chemical modification, allowing for the creation of derivative compounds with potentially enhanced properties.

In the context of current research trends, this compound aligns with the search for small molecule modulators of protein-protein interactions. The pyridine-pyrrole combination in its structure is particularly interesting for designing compounds that can mimic natural binding motifs. This characteristic makes it relevant to cutting-edge areas like targeted therapy and precision medicine approaches.

Quality control and analytical method development for CAS No. 869711-22-8 represent another important aspect of its characterization. Researchers emphasize the need for robust chromatographic methods to ensure purity assessment, especially when the compound is intended for biological testing. The development of sensitive detection methods is crucial given the compound's potential use in pharmacological studies.

From a commercial perspective, the availability of N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide remains limited to research quantities, reflecting its status as a specialty chemical primarily of interest to academic and pharmaceutical researchers. Its price point and synthesis complexity currently position it as a compound for investigative rather than large-scale applications.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for organic chemicals. While not classified as hazardous under normal circumstances, proper personal protective equipment is recommended when working with this substance, particularly due to the potential for dust formation during handling of the solid form.

The future research directions for CAS No. 869711-22-8 likely include detailed structure-activity relationship studies to optimize its biological profile. Computational chemistry approaches, including molecular docking and QSAR modeling, may provide valuable insights into its potential interactions with biological targets. These in silico methods could guide the design of more potent analogs with improved pharmacological properties.

In conclusion, N'-[2-(methylsulfanyl)pyridine-3-carbonyl]-2-(1H-pyrrol-1-yl)benzohydrazide represents an interesting example of modern medicinal chemistry research. Its unique structural features and potential biological activities make it a compound worth watching as research progresses. While much remains to be discovered about its exact mechanisms and applications, it exemplifies the ongoing innovation in small molecule drug discovery and the search for novel therapeutic agents.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD